![molecular formula C7H3ClF2O2 B1362222 2-Chloro-3,6-difluorobenzoic acid CAS No. 287172-74-1](/img/structure/B1362222.png)
2-Chloro-3,6-difluorobenzoic acid
Overview
Description
2-Chloro-3,6-difluorobenzoic acid is a chemical compound with the molecular formula C7H3ClF2O2 . It has a molecular weight of 192.55 g/mol . The IUPAC name for this compound is 2-chloro-3,6-difluorobenzoic acid .
Molecular Structure Analysis
The molecular structure of 2-Chloro-3,6-difluorobenzoic acid consists of a benzene ring substituted with two fluorine atoms, one chlorine atom, and a carboxylic acid group . The InChI string representation of the molecule isInChI=1S/C7H3ClF2O2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
. Physical And Chemical Properties Analysis
2-Chloro-3,6-difluorobenzoic acid has a molecular weight of 192.55 g/mol . It has one hydrogen bond donor and four hydrogen bond acceptors . The compound has a topological polar surface area of 37.3 Ų . The exact mass and monoisotopic mass of the compound are 191.9789634 g/mol .Scientific Research Applications
Pharmaceutical Synthesis
2-Chloro-3,6-difluorobenzoic acid: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its derivatives are particularly important in the creation of quinolone-3-carboxylic acids, which are a class of antibacterial agents . The compound’s ability to introduce fluorine atoms into molecules makes it a crucial component in the development of drugs with enhanced metabolic stability and binding affinity.
Chemical Synthesis
2-Chloro-3,6-difluorobenzoic acid: serves as a versatile building block in chemical synthesis. It is used to construct complex organic molecules through various reactions, including coupling and halogenation processes. The presence of chloro and difluoro groups in its structure provides reactive sites for further functionalization, enabling the synthesis of a wide array of chemical entities .
Safety and Hazards
2-Chloro-3,6-difluorobenzoic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion/irritation and serious eye damage/eye irritation . It can also cause specific target organ toxicity after a single exposure, with the respiratory system being a target organ .
Mechanism of Action
Target of Action
It is known that this compound is used in the suzuki–miyaura coupling reaction , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
In the context of the Suzuki–Miyaura coupling reaction, the compound may participate in the transmetalation process , where it interacts with a metal catalyst to form new bonds .
Biochemical Pathways
Given its use in the suzuki–miyaura coupling reaction , it can be inferred that it plays a role in the synthesis of complex organic compounds.
Result of Action
As a participant in the suzuki–miyaura coupling reaction , it contributes to the formation of new carbon–carbon bonds, facilitating the synthesis of complex organic compounds .
properties
IUPAC Name |
2-chloro-3,6-difluorobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF2O2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COWJYTLVSFKOPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)C(=O)O)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378529 | |
Record name | 2-Chloro-3,6-difluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
287172-74-1 | |
Record name | 2-Chloro-3,6-difluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-3,6-difluorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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